Cas no 33527-20-7 (benzo[f][2]benzothiole-4,9-dione)
![benzo[f][2]benzothiole-4,9-dione structure](https://ossimg.kuujia.com/scimg/34000/33527-20-7x500.png)
33527-20-7 structure
Product Name:benzo[f][2]benzothiole-4,9-dione
CAS No:33527-20-7
MF:C12H6O2S
MW:214.239841938019
CID:918062
PubChem ID:288473
Update Time:2025-04-19
benzo[f][2]benzothiole-4,9-dione Chemical and Physical Properties
Names and Identifiers
-
- benzo[f][2]benzothiole-4,9-dione
- 4,9-dihydronaphtho<2,3-c>thiophene-4,9-dione
- 4,9-Dihydronaphtho<2.3-c>thiophen-4,9-dion
- XT0JZJ6CFO
- NSC 149682
- UNII-XT0JZJ6CFO
- DTXSID60187169
- 33527-20-7
- Naphtho[2,3-c]thiophene-4,9-dione
- NSC-149682
- SCHEMBL10024777
- Naphtho(2,3-c)thiophene-4,9-dione
- NSC149682
- benzo[f]isobenzothiophene-4,9-quinone
-
- Inchi： 1S/C12H6O2S/c13-11-7-3-1-2-4-8(7)12(14)10-6-15-5-9(10)11/h1-6H
- InChI Key： OMZKZKGVFMWHOU-UHFFFAOYSA-N
- SMILES： S1C=C2C(C3C=CC=CC=3C(C2=C1)=O)=O
Computed Properties
- Exact Mass: 214.00900
- Monoisotopic Mass: 214.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 62.4Ų
Experimental Properties
- Density: 1.442
- Boiling Point: 390.9°C at 760 mmHg
- Flash Point: 190.2°C
- Refractive Index: 1.694
- PSA: 62.38000
- LogP: 2.52350
benzo[f][2]benzothiole-4,9-dione Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
benzo[f][2]benzothiole-4,9-dione Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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